1-(Pyridin-3-yl)-4-[4-(1,3-thiazol-2-yloxy)benzoyl]piperazin-2-one

• IUPAC Name: 1-pyridin-3-yl-4-[4-(1,3-thiazol-2-yloxy)benzoyl]piperazin-2-one
• InChI: InChI=1S/C19H16N4O3S/c24-17-13-22(9-10-23(17)15-2-1-7-20-12-15)18(25)14-3-5-16(6-4-14)26-19-21-8-11-27-19/h1-8,11-12H,9-10,13H2
• InChI Key: XQAQETNVKPDCNG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(=O)CN1C(=O)C2=CC=C(C=C2)OC3=NC=CS3)C4=CN=CC=C4
• Molecular Formula: C19H16N4O3S
• Molecular Weight: 380.4 g/mol

Description

1-(Pyridin-3-yl)-4-[4-(1,3-thiazol-2-yloxy)benzoyl]piperazin-2-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Binding Assays

• Compounds similar to 1-(Pyridin-3-yl)-4-[4-(1,3-thiazol-2-yloxy)benzoyl]piperazin-2-one have been synthesized for receptor binding assays. For instance, Li Guca (2014) synthesized pyrazolo[1,5-α]pyridine derivatives for in vitro receptor binding assays, revealing their potential as dopamine receptor ligands (Li Guca, 2014).

G Protein-Biased Dopaminergics

• D. Möller et al. (2017) explored the connection of a lipophilic moiety to the arylpiperazine core, leading to high-affinity dopamine receptor partial agonists. They incorporated a pyrazolo[1,5-a]pyridine heterocyclic appendage, demonstrating the design of G protein-biased partial agonists (D. Möller et al., 2017).

Antimicrobial Activity

• N. Patel et al. (2011) synthesized new pyridine derivatives, including structures similar to the compound , and screened them for in vitro antimicrobial activity. These compounds showed variable and modest activity against bacteria and fungi (N. Patel, S. N. Agravat, Faiyazalam M. Shaikh, 2011).

Synthesis of Piperidine Derivatives

• N. V. Shevchuk et al. (2012) developed a method for preparing 3- and 4-(1H-azol-1-yl)piperidines, extending to benzo analogues of the title compounds (N. V. Shevchuk et al., 2012).

Synthesis and Antimicrobial Studies

• N. Patel and S. N. Agravat (2007) investigated the synthesis of new pyridine derivatives, including structures similar to 1-(Pyridin-3-yl)-4-[4-(1,3-thiazol-2-yloxy)benzoyl]piperazin-2-one, for antimicrobial activities (N. Patel, S. N. Agravat, 2007).

Thiazolidinone Derivatives

• Divyesh Patel et al. (2012) synthesized thiazolidinone derivatives, assessing their antimicrobial activity against various bacteria and fungi. These derivatives included pyridin-2-yl-piperazine structures (Divyesh Patel et al., 2012).

Mycobacterium tuberculosis GyrB Inhibitors

• V. U. Jeankumar et al. (2013) synthesized ethyl-4-(4-((substituted benzyl)amino)piperidin-1-yl)-2-(phenyl/pyridyl)thiazole-5-carboxylates, aiming at inhibiting Mycobacterium tuberculosis GyrB ATPase and showing promise in combating tuberculosis (V. U. Jeankumar et al., 2013).